Cas no 1361801-89-9 (2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine)
2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H6BrF3N2O/c8-4-1-2-13-5(3-12)6(4)14-7(9,10)11/h1-2H,3,12H2
- InChI Key: WJBVWPQEWZTESQ-UHFFFAOYSA-N
- SMILES: BrC1C=CN=C(CN)C=1OC(F)(F)F
Computed Properties
- Exact Mass: 269.962
- Monoisotopic Mass: 269.962
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 48.1
2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000126-250mg |
2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine |
1361801-89-9 | 97% | 250mg |
$734.40 | 2022-03-01 | |
| Alichem | A022000126-500mg |
2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine |
1361801-89-9 | 97% | 500mg |
$1,019.20 | 2022-03-01 | |
| Alichem | A022000126-1g |
2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine |
1361801-89-9 | 97% | 1g |
$1,612.80 | 2022-03-01 |
2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine
Introduction to 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1361801-89-9)
2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine, identified by the CAS number 1361801-89-9, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmacological significance. The structural features of 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine, particularly the presence of an amino methyl group, a bromine substituent, and a trifluoromethoxy group, make it a valuable intermediate in the synthesis of various bioactive molecules.
The aminomethyl moiety at the 2-position introduces a nucleophilic site, which can be readily functionalized through reactions such as nucleophilic substitution, condensation, or coupling reactions. This feature is particularly useful in drug discovery efforts where diversification of the molecular structure is often required to optimize potency and selectivity. The bromo atom at the 4-position serves as a handle for further modifications, enabling the introduction of other functional groups via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures that mimic natural products or designed pharmacophores.
The trifluoromethoxy group at the 3-position adds a layer of electronic and steric influence to the molecule. Trifluoromethoxy groups are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. This makes 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine an attractive scaffold for developing novel therapeutic agents. Recent studies have highlighted the role of trifluoromethoxy-substituted pyridines in the design of kinase inhibitors, antiviral compounds, and anti-inflammatory drugs.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. Pyridine derivatives have emerged as promising candidates in this area due to their ability to modulate PPIs through disruption or stabilization of protein complexes. The unique combination of functional groups in 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine makes it an ideal candidate for designing PPI modulators. For instance, the amino methyl group can be used to link with other pharmacophores, while the bromine and trifluoromethoxy groups can be further modified to fine-tune binding interactions with target proteins.
Another area where 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine has shown promise is in the development of antiviral agents. The structural motif of this compound shares similarities with known viral protease inhibitors and integrase inhibitors. By leveraging computational chemistry and structure-based drug design approaches, researchers have been able to identify derivatives of this compound that exhibit potent antiviral activity against various viruses, including HIV and hepatitis C. The ability to modify different parts of the molecule allows for rapid optimization of antiviral properties while maintaining overall structural integrity.
The synthesis of 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available pyridine precursors, various functionalization strategies can be employed to introduce the desired substituents in high yield and purity. For example, nucleophilic aromatic substitution can be used to introduce the bromine atom, while palladium-catalyzed cross-coupling reactions can be utilized to install the amino methyl group and trifluoromethoxy group. These synthetic routes not only demonstrate the versatility of this compound but also provide valuable insights into modern synthetic methodologies.
From a medicinal chemistry perspective, 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine serves as a valuable building block for drug discovery campaigns. Its structural features allow for easy diversification through combinatorial chemistry approaches, enabling researchers to generate large libraries of derivatives for high-throughput screening (HTS). This approach has been successfully applied in academic and industrial settings to identify novel lead compounds with therapeutic potential. Additionally, computational modeling techniques such as molecular docking and virtual screening have been used to predict binding affinities and selectivity profiles of derivatives based on the core structure of this compound.
The impact of 2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine extends beyond academic research into industrial applications. Pharmaceutical companies have incorporated this compound into their pipeline programs for developing new drugs targeting various therapeutic areas. Its ability to serve as a versatile intermediate has led to its adoption in multiple drug discovery projects aimed at treating cancer, inflammation, infectious diseases, and neurological disorders. The growing interest in this compound underscores its importance as a key chemical entity in modern medicinal chemistry.
In conclusion,2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine (CAS No. 1361801-89-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse functionalization strategies, making it an invaluable intermediate for synthesizing bioactive molecules with therapeutic relevance. The ongoing research efforts focused on harnessing its potential highlight its importance as a cornerstone in medicinal chemistry innovation.
1361801-89-9 (2-(Aminomethyl)-4-bromo-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)